Cas no 6970-43-0 ( )

• Product Name: &nbsp
• CAS No: 6970-43-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 974041
• PubChem ID: 234855
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)furan-2-carboxamide
• AC1L5T3Z
• AC1Q5OMO
• AG-K-92745
• AR-1J8150
• CTK2F7665
• Fur-2-yl-carbonsaeure-isobutylamid
• Furan-2-carbonsaeure-isobutylamid
• furan-2-carboxylic acid isobutylamide
• NSC35577
• 6970-43-0
• 2-Furancarboxamide, N-isobutyl-
• AKOS003871383
• BYPSBNWZBFWJTR-UHFFFAOYSA-N
• NSC-35577
• DTXSID70284097
•  

• Inchi： 1S/C9H13NO2/c1-7(2)6-10-9(11)8-4-3-5-12-8/h3-5,7H,6H2,1-2H3,(H,10,11)
• InChI Key： BYPSBNWZBFWJTR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC(C)C)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 311°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.478
• PSA: 42.24
• LogP: 2.05630